N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide

• Molecular Formula: C15H16N4OS2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-[(2-amino-5-phenylthiophene-3-carbonyl)amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C15H16N4OS2/c1-2-8-17-15(21)19-18-14(20)11-9-12(22-13(11)16)10-6-4-3-5-7-10/h2-7,9H,1,8,16H2,(H,18,20)(H2,17,19,21)
• InChI Key: AHOPAOQMIXRFLZ-UHFFFAOYSA-N
• SMILES: C=CCNC(=S)NNC(=O)C1=C(SC(=C1)C2=CC=CC=C2)N

Description

N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been studied for its potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been found to have anticancer activity in vitro, and further studies are needed to determine its potential as a cancer therapeutic.
Another area of interest is in the development of new antimicrobial agents. N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been found to have antimicrobial activity against a range of bacterial and fungal pathogens, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide is not fully understood. However, it is thought to exert its effects by inducing apoptosis (programmed cell death) in cancer cells and disrupting the cell membrane of microbial pathogens.
Biochemical and Physiological Effects:
N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and disrupt the cell membrane of microbial pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide in lab experiments is its broad spectrum of antimicrobial activity. This makes it a useful compound for testing against a range of bacterial and fungal pathogens.
One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide. One area of interest is in the development of new cancer therapeutics based on this compound. Further studies are needed to determine its potential as a cancer therapeutic and to optimize its efficacy and safety.
Another area of interest is in the development of new antimicrobial agents based on this compound. Further studies are needed to determine its potential as a broad-spectrum antimicrobial agent and to optimize its efficacy and safety.
In addition, future research could focus on the mechanism of action of N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide and how it induces apoptosis in cancer cells and disrupts the cell membrane of microbial pathogens. This could lead to the development of new drugs with similar mechanisms of action.
Conclusion:
N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide is a promising compound for scientific research. Its potential applications in the development of new cancer therapeutics and antimicrobial agents make it a valuable candidate for further investigation. However, further studies are needed to determine its potential efficacy and safety, as well as its mechanism of action.

Synthesis Methods

N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide can be synthesized using a multi-step process. The first step involves the reaction of 2-amino-5-phenyl-3-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with hydrazine hydrate to form the corresponding hydrazide. Finally, the hydrazide is reacted with allyl isothiocyanate to form N-allyl-2-[(2-amino-5-phenyl-3-thienyl)carbonyl]hydrazinecarbothioamide.